Cas no 252023-70-4 (Surfactin)

Surfactin structure

Product Name:Surfactin

CAS No:252023-70-4

MF:C₅₃H₉₃N₇O₁₃

MW:1036.34463572502

CID:5061034

PubChem ID:443592

Update Time:2024-11-07

Surfactin Chemical and Physical Properties

Names and Identifiers

- surfactin C
- Surfactin
- Leu7-Surfactin
- 3-((3S,6R,
- DTXSID20893274
- iso-C15-Surfactin
- CHEMBL508272
- 3-[(3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetraisobutyl-12-isopropyl-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-1-oxa-4,7,10,13,16,19,22-heptaazacyclopentacosan-21-yl]propanoic acid
- Leucine, N-[N-[N-[N-[N-[N-[N-(3-hydroxy-13-methyltetradecanoyl)-L-alpha-glutamyl]-L-leucyl]-D-leucyl]-L-valyl]-L-alpha-aspartyl]-D-leucyl]-, psi-lactone, L-
- 24730-31-2
- Q3132229
- SCHEMBL1434743
- NJGWOFRZMQRKHT-WGVNQGGSSA-N
- 3-[(3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetraisobutyl-12-isopropyl-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-1-oxa-4,7,10,13,16,19,22-heptazacyclopentacos-21-yl]propanoic acid
- 3-((3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetraisobutyl-12-isopropyl-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-1-oxa-4,7,10,13,16,19,22-heptaazacyclopentacosan-21-yl)propanoic acid
- Cyclo(L-a-aspartyl-D-leucyl-L-leucyl-3-hydroxy-13-methyltetradecanoyl-L-a-glutamyl-L-leucyl-D-leucyl-L-valyl)
- NS00094931
- BDBM50378583
- 1393353-89-3
- E6T3DJ8ZVE
- 3-[(3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetrakis(2-methylpropyl)-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-12-propan-2-yl-1-oxa-4,7,10,13,16,19,22-heptazacyclopentacos-21-yl]propanoic acid
- Cyclo[L-alpha-aspartyl-D-leucyl-L-leucyl-(3R)-3-hydroxy-13-methyltetradecanoyl-L-alpha-glutamyl-L-leucyl-D-leucyl-L-valyl]
- Surfactin, from Bacillus subtilis, >=98.0% (HPLC)
- 252023-70-4
- CHEBI:71978
- Inchi： 1S/C53H93N7O13/c1-30(2)20-18-16-14-13-15-17-19-21-36-28-43(61)54-37(22-23-44(62)63)47(66)55-38(24-31(3)4)48(67)57-40(26-33(7)8)51(70)60-46(35(11)12)52(71)58-41(29-45(64)65)50(69)56-39(25-32(5)6)49(68)59-42(27-34(9)10)53(72)73-36/h30-42,46H,13-29H2,1-12H3,(H,54,61)(H,55,66)(H,56,69)(H,57,67)(H,58,71)(H,59,68)(H,60,70)(H,62,63)(H,64,65)/t36-,37+,38+,39-,40-,41+,42+,46+/m1/s1
- InChI Key： NJGWOFRZMQRKHT-WGVNQGGSSA-N
- SMILES： O1C([C@H](CC(C)C)NC([C@@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CCC(=O)O)NC(C[C@H]1CCCCCCCCCC(C)C)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

Exact Mass: 1035.68313605g/mol
Monoisotopic Mass: 1035.68313605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 73
Rotatable Bond Count: 24
Complexity: 1800
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.8
Topological Polar Surface Area: 305

Surfactin Pricemore >>

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